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Compound of Interest

Compound Name:
3-tert-butyl-1-ethyl-1H-pyrazole-4-

carbaldehyde

CAS No.: 1249396-42-6

Cat. No.: B2830896

Get Quote

Abstract: The fusion of pyrazole and pyridine rings creates the pyrazolo-pyridine scaffold, a

privileged heterocyclic motif in modern medicinal chemistry. These compounds exhibit a wide

array of biological activities, including kinase inhibition, as well as anticancer and antiviral

properties.[1][2] This document provides an in-depth guide for researchers and drug

development professionals on the synthesis of pyrazolo-pyridine derivatives, with a particular

focus on leveraging the versatility of pyrazole aldehydes as starting materials. We will explore

several robust synthetic strategies, including multicomponent reactions and tandem

condensation-cyclization sequences. Each methodology is presented with a detailed, field-

tested protocol, mechanistic insights, and data to ensure scientific integrity and reproducibility.

Introduction: The Significance of the Pyrazolo-
Pyridine Core
The pyrazolo-pyridine core is a bioisostere of purine, which allows it to interact with a variety of

biological targets. This structural feature has led to the development of numerous compounds
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with significant therapeutic potential. For instance, derivatives of pyrazolo[3,4-b]pyridine are

known to act as inhibitors for enzymes like c-Met and CDK8, which are implicated in cancer

progression.[3] The synthetic accessibility and the ability to readily functionalize the pyrazolo-

pyridine core make it an attractive scaffold for generating diverse chemical libraries for drug

discovery.

Pyrazole aldehydes, particularly 1-substituted-3-methyl-1H-pyrazole-4-carboxaldehydes, serve

as ideal precursors for building the fused pyridine ring. The aldehyde group provides a reactive

handle for C-C bond formation, while the adjacent pyrazole ring system guides the subsequent

cyclization to form the desired bicyclic structure. This guide focuses on practical, efficient, and

scalable methods to achieve this transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b2830896/docs#application-notes-and-protocols-
synthesis-of-pyrazolo-pyridine-derivatives-from-pyrazole-aldehydes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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